Cas no 16640-87-2 (4-Chloro-3-methyl-1H-indazole)

• Product Name: 4-Chloro-3-methyl-1H-indazole
• CAS No: 16640-87-2
• MF: C₈H₇ClN₂
• MW: 166.607580423355
• MDL: MFCD13176960
• CID: 1040581
• PubChem ID: 21766520
• Update Time: 2025-04-20

4-Chloro-3-methyl-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-methyl-1H-indazole
• 4-chloro-3-methyl-2H-indazole
• 1H-3-Methyl-4-chlorindazol
• 3-Methyl-4-chloro-1H-indazole
• 4-Chlor-3-methyl-indazol
• 4-chloro-3-methyl-1(2)H-indazole
• AK103916
• ANW-64357
• CTK8C0224
• INDAZOLE, 4-CHLORO-3-METHYL-
• MB12344
• SureCN2614375
• 1H-Indazole, 4-chloro-3-Methyl-
• 16640-87-2
• DB-358049
• DB-412541
• SS-6012
• MFCD13176960
• SCHEMBL2614375
• DTXSID30617807
• F18361
• 1145777-66-7
• AKOS016006397
• CS-0152710

• MDL： MFCD13176960
• Inchi： 1S/C8H7ClN2/c1-5-8-6(9)3-2-4-7(8)11-10-5/h2-4H,1H3,(H,10,11)
• InChI Key： OTSQTAPYYDJLEN-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C1=C(C)NN=2

Computed Properties

• Exact Mass: 166.0297759g/mol
• Monoisotopic Mass: 166.0297759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 28.7Ų

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles